rac-Hesperetin 3’-O-β-D-Glucuronide (Mixture of Diastereomers)
rac-Hesperetin 3’-O-β-D-Glucuronide (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1237479-05-8
VCID:
VC0104333
InChI:
InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13?,17-,18-,19+,20-,22+/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C22H22O12
Molecular Weight:
478.406
rac-Hesperetin 3’-O-β-D-Glucuronide (Mixture of Diastereomers)
CAS No.: 1237479-05-8
Reference Standards
VCID: VC0104333
Molecular Formula: C22H22O12
Molecular Weight: 478.406
CAS No. | 1237479-05-8 |
---|---|
Product Name | rac-Hesperetin 3’-O-β-D-Glucuronide (Mixture of Diastereomers) |
Molecular Formula | C22H22O12 |
Molecular Weight | 478.406 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-(5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl)-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C22H22O12/c1-31-12-3-2-8(13-7-11(25)16-10(24)5-9(23)6-15(16)32-13)4-14(12)33-22-19(28)17(26)18(27)20(34-22)21(29)30/h2-6,13,17-20,22-24,26-28H,7H2,1H3,(H,29,30)/t13?,17-,18-,19+,20-,22+/m0/s1 |
Standard InChIKey | PJAUEKWZQWLQSU-WDXLFLMVSA-N |
SMILES | COC1=C(C=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 5-(3,4-Dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)-2-methoxyphenyl β-D-Glucopyranosiduronic Acid |
Last Modified | Aug 20 2021 |
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